Cas no 7468-58-8 (3-(3,4-dimethoxyphenyl)-1-phenylpropan-1-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-1-phenylpropan-1-one
• CAS No: 7468-58-8
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 979848
• PubChem ID: 346068
• Update Time: 2025-04-19

3-(3,4-dimethoxyphenyl)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-1-phenylpropan-1-one
• 3-(3,4-Dimethoxyphenyl)-1-phenyl-1-propanone
• 3-(3,4-dimethoxy-phenyl)-1-phenyl-propan-1-one
• AC1L845Q
• NSC404089
• Propan-1-one, 3-(3,4-dimethoxyphenyl)-1-phenyl-
• SureCN6202582
• 7468-58-8
• DTXSID60323484
• NSC-404089
• 3-(3,4-Dimethoxyphenyl)-1-phenyl-1-propanone #
• DQLFXTOXRKXUMJ-UHFFFAOYSA-N
• AKOS013827813
• SCHEMBL6202582

• Inchi： 1S/C17H18O3/c1-19-16-11-9-13(12-17(16)20-2)8-10-15(18)14-6-4-3-5-7-14/h3-7,9,11-12H,8,10H2,1-2H3
• InChI Key： DQLFXTOXRKXUMJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.51930